Tert-butyl (5S,9S)-9-phenyl-1,7-diazaspiro[4.4]nonane-7-carboxylate

Specification

• Molecular Formula: C18H26N2O2
• Molecular Weight: 302.4 g/mol
• IUPAC Name: tert-butyl (5S,9S)-9-phenyl-1,7-diazaspiro[4.4]nonane-7-carboxylate
• Standard InChI: InChI=1S/C18H26N2O2/c1-17(2,3)22-16(21)20-12-15(14-8-5-4-6-9-14)18(13-20)10-7-11-19-18/h4-6,8-9,15,19H,7,10-13H2,1-3H3/t15-,18-/m1/s1
• Standard InChI Key: JJNPTJKXUZDPPW-CRAIPNDOSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@@H]([C@]2(C1)CCCN2)C3=CC=CC=C3
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C2(C1)CCCN2)C3=CC=CC=C3

Introduction

Tert-butyl (5S,9S)-9-phenyl-1,7-diazaspiro[4.4]nonane-7-carboxylate is a complex organic compound belonging to the class of diazaspiro compounds. These compounds are characterized by their unique spirocyclic structures, which include nitrogen atoms within the ring system. This particular compound has a molecular formula of C18H26N2O2 and a molecular weight of approximately 302.42 g/mol. It is identified by the CAS number 1273576-99-0, although some sources may list it under a different CAS number, such as 1391522-92-1, likely due to variations in stereochemistry or synthesis methods.

Synthesis and Preparation

The synthesis of tert-butyl (5S,9S)-9-phenyl-1,7-diazaspiro[4.4]nonane-7-carboxylate typically involves multi-step organic reactions. These processes require careful control of reaction conditions, including temperature, solvent choice, and reaction time, to ensure high yields and purity of the final product. Common analytical techniques such as nuclear magnetic resonance spectroscopy (NMR) and mass spectrometry (MS) are used to confirm the structure and purity of the synthesized compound.

Applications and Research Findings

Tert-butyl (5S,9S)-9-phenyl-1,7-diazaspiro[4.4]nonane-7-carboxylate has potential applications in various scientific fields, particularly in organic synthesis and pharmacology. Its unique spirocyclic structure allows for diverse chemical modifications, making it a valuable compound for research studies. The compound's interactions at a molecular level with biological targets can be studied using techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry.

Applications Table

Field	Potential Applications
Organic Synthesis	Intermediate for complex molecules
Pharmacology	Potential drug candidate due to unique structure
Chemical Research	Study of spirocyclic compounds' properties